N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)cinnamamide

• IUPAC Name: (E)-3-phenyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C19H16N2OS/c22-19(7-6-15-4-2-1-3-5-15)21-12-16-10-18(13-20-11-16)17-8-9-23-14-17/h1-11,13-14H,12H2,(H,21,22)/b7-6+
• InChI Key: FQCITVDJKNUFNB-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NCC2=CC(=CN=C2)C3=CSC=C3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NCC2=CC(=CN=C2)C3=CSC=C3
• Molecular Formula: C19H16N2OS
• Molecular Weight: 320.4 g/mol

Description

“N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)cinnamamide” is a complex organic compound that contains a thiophene ring, a pyridine ring, and a cinnamamide group. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Pyridine is a six-membered ring with five carbon atoms and one nitrogen atom. Cinnamamide is a functional group derived from cinnamic acid, containing a phenyl group, a trans double bond, and an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene and pyridine rings would likely contribute to the compound’s stability and reactivity. The cinnamamide group could also influence the compound’s properties.

Chemical Reactions Analysis

Again, without specific studies or literature on this compound, it’s difficult to provide a detailed analysis of its chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Anti-Inflammatory Properties

• Thiophene derivatives have been investigated for their anti-inflammatory activity. .

Serotonin Antagonism

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Anti-Fibrosis Activity

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Metal Ion Chemosensing

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Plant Hormone Analogues

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Pharmacological Activity Exploration

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information on this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.